Cas no 1215566-12-3 (Benzyl 2-Methylbutyrate-d3)

• Product Name: Benzyl 2-Methylbutyrate-d3
• CAS No: 1215566-12-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 4552020
• Update Time: 2025-10-28

Benzyl 2-Methylbutyrate-d3 Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Methylbutyrate-d3
• 2-Methyl-d3-butanoic Acid Phenylmethyl Ester

• Inchi： 1S/C12H16O2/c1-3-10(2)12(13)14-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key： PTKDIBUNVYIPOD-UHFFFAOYSA-N
• SMILES： CCC(C)C(=O)OCc1ccccc1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 254.0±9.0 °C at 760 mmHg
• Flash Point: 98.9±17.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzyl 2-Methylbutyrate-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2-Methylbutyrate-d3

Benzyl 2-Methylbutyrate-d3: A Comprehensive Overview

Benzyl 2-Methylbutyrate-d3, identified by the CAS number 1215566-12-3, is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzyl alcohol, with a unique structure that incorporates a deuterated methylbutyrate group. The presence of deuterium in its molecular framework makes it particularly valuable in fields such as analytical chemistry, pharmacology, and material science.

The molecular formula of Benzyl 2-Methylbutyrate-d3 is C₁₁H₁₈D₃O₂, reflecting its composition of carbon, hydrogen, deuterium, and oxygen atoms. Its structure consists of a benzyl group (C₆H₅CH₂) attached to a 2-methylbutyrate group (CH(CH₃)CH₂C(O)O). The deuterium atoms are strategically incorporated into the methyl group, which enhances its stability and provides unique spectroscopic properties.

The synthesis of Benzyl 2-Methylbutyrate-d3 involves a multi-step process that typically begins with the preparation of the corresponding acid, followed by esterification with benzyl alcohol. The introduction of deuterium is achieved through controlled isotopic exchange reactions, ensuring high purity and isotopic enrichment. This compound is often used as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy due to its well-defined molecular structure and isotopic composition.

In recent years, advancements in analytical techniques have expanded the applications of Benzyl 2-Methylbutyrate-d3. For instance, researchers have utilized this compound as a reference material in metabolomics studies to improve the accuracy and reproducibility of metabolic profiling experiments. Additionally, its use in lipidomics has been documented, where it serves as a surrogate for naturally occurring lipids in complex biological matrices.

The incorporation of deuterium in Benzyl 2-Methylbutyrate-d3 also makes it an ideal candidate for studying reaction mechanisms involving hydrogen/deuterium exchange (HDX). This property has been exploited in enzymology to investigate the dynamics of protein-ligand interactions, providing insights into enzyme kinetics and substrate specificity.

In the field of food science, Benzyl 2-Methylbutyrate-d3 has been employed as a flavoring agent due to its pleasant aroma profile. Its ability to enhance sensory attributes in food products has made it a valuable additive in the fragrance and flavor industries.

Recent studies have also explored the potential of Benzyl 2-Methylbutyrate-d3 in drug delivery systems. Its unique chemical properties allow for the development of targeted drug carriers that can improve bioavailability and reduce side effects. Researchers have reported promising results in preclinical models, suggesting its potential application in therapeutic settings.

In conclusion, Benzyl 2-Methylbutyrate-d3, with its distinct chemical properties and versatile applications, continues to be a significant compound in various scientific domains. As research progresses, new discoveries are expected to further expand its utility across different industries.